Succinylmonocholine
Overview
Description
Succinylmonocholine is an acylcholine.
Scientific Research Applications
Synthesis and Characterization for Mass Spectrometric Analyses
Succinylmonocholine (SMC) has been synthesized and characterized for use as an internal standard in mass spectrometric analyses. This is particularly relevant in the detection of succinylcholine (SUX), a muscle relaxant that quickly breaks down into SMC in vivo. The study describes the synthesis of deuterated analogs of SMC for quantification in biological matrices, using nuclear magnetic resonance (NMR) spectroscopy, fast atom bombardment mass spectroscopy (FAB-MS), and high-performance liquid chromatography/tandem mass spectrometry (HPLC-MS/MS) (Kuepper, Musshoff, & Madea, 2007).
Hydrolysis in Human Serum
Research on the enzymatic hydrolysis of SMC in human serum is crucial, particularly regarding different pseudocholinesterase phenotypes. This study employed 14C-labeled SMC to achieve sensitive and accurate kinetic data, relevant to pharmacologic concentrations (Goedde, Held, & Altland, 1968).
Stability and Adsorption Investigations
The stability and adsorption of SMC have been studied under various storage conditions using liquid chromatography-electrospray ionization mass spectrometry (LC-ESI MS). These findings are significant for the reliable identification of SUX use, as SMC shows greater stability than SUX under certain conditions (Tsutsumi, Nishikawa, Katagi, & Tsuchihashi, 2003).
Pharmacokinetic Properties in Surgical Patients
Investigating the pharmacokinetics of SMC in surgical patients is essential for understanding its behavior in the human body. This study examined plasma pharmacokinetics in patients under anesthesia, providing valuable insights into SMC's distribution and elimination (Kuepper, Musshoff, Hilger, Herbstreit, & Madea, 2011).
Neuromuscular Blocking Action Studies
The neuromuscular blocking action of SMC has been studied in various animal models, providing insights into its effects and potential therapeutic applications (Whittaker, 1972).
properties
CAS RN |
5518-77-4 |
|---|---|
Molecular Formula |
C9H18NO4+ |
Molecular Weight |
204.24 g/mol |
IUPAC Name |
2-(3-carboxypropanoyloxy)ethyl-trimethylazanium |
InChI |
InChI=1S/C9H17NO4/c1-10(2,3)6-7-14-9(13)5-4-8(11)12/h4-7H2,1-3H3/p+1 |
InChI Key |
JQLBLDAELQDYMK-UHFFFAOYSA-O |
SMILES |
C[N+](C)(C)CCOC(=O)CCC(=O)O |
Canonical SMILES |
C[N+](C)(C)CCOC(=O)CCC(=O)O |
Other CAS RN |
5518-77-4 |
Related CAS |
14720-92-4 (iodide) 5297-17-6 (chloride) |
synonyms |
succinylmonocholine succinylmonocholine chloride succinylmonocholine iodide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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